Cas no 128632-00-8 (Pyridine,2-[2-[4-(2,2-dimethylpropyl)phenoxy]-1-methylethoxy]-5-(trifluoromethyl)-)
128632-00-8 structure
Product Name:Pyridine,2-[2-[4-(2,2-dimethylpropyl)phenoxy]-1-methylethoxy]-5-(trifluoromethyl)-
CAS No:128632-00-8
MF:C20H24F3NO2
MW:367.405276298523
CID:221905
PubChem ID:182930
Update Time:2025-04-19
Pyridine,2-[2-[4-(2,2-dimethylpropyl)phenoxy]-1-methylethoxy]-5-(trifluoromethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Pyridine,2-[2-[4-(2,2-dimethylpropyl)phenoxy]-1-methylethoxy]-5-(trifluoromethyl)-
- 2-[1-[4-(2,2-dimethylpropyl)phenoxy]propan-2-yloxy]-5-(trifluoromethyl)pyridine
- 2-({1-[4-(2,2-Dimethylpropyl)phenoxy]propan-2-yl}oxy)-5-(trifluoromethyl)pyridine
- DTXSID20926177
- 128632-00-8
- Pyridine, 2-(2-(4-(2,2-dimethylpropyl)phenoxy)1-methylethoxy)-5-(trifluoromethyl)-
-
- Inchi: 1S/C20H24F3NO2/c1-14(26-18-10-7-16(12-24-18)20(21,22)23)13-25-17-8-5-15(6-9-17)11-19(2,3)4/h5-10,12,14H,11,13H2,1-4H3
- InChI Key: JHWDQGXDDUXHLY-UHFFFAOYSA-N
- SMILES: FC(C1=CN=C(C=C1)OC(C)COC1C=CC(=CC=1)CC(C)(C)C)(F)F
Computed Properties
- Exact Mass: 367.17602
- Monoisotopic Mass: 367.176
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 26
- Rotatable Bond Count: 7
- Complexity: 414
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.1
- Topological Polar Surface Area: 31.4Ų
Experimental Properties
- Density: 1.132
- Boiling Point: 427.5°C at 760 mmHg
- Flash Point: 212.3°C
- Refractive Index: 1.496
- PSA: 31.35
Pyridine,2-[2-[4-(2,2-dimethylpropyl)phenoxy]-1-methylethoxy]-5-(trifluoromethyl)- Related Literature
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M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
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Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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